N-(4-chlorobenzyl)-2-(5-(4-fluorophenyl)isoxazol-3-yl)acetamide

• IUPAC Name: N-[(4-chlorophenyl)methyl]-2-[5-(4-fluorophenyl)-1,2-oxazol-3-yl]acetamide
• InChI: InChI=1S/C18H14ClFN2O2/c19-14-5-1-12(2-6-14)11-21-18(23)10-16-9-17(24-22-16)13-3-7-15(20)8-4-13/h1-9H,10-11H2,(H,21,23)
• InChI Key: YDRVYGCDZXABPT-UHFFFAOYSA-N
• Canonical SMILES: C1=CC(=CC=C1CNC(=O)CC2=NOC(=C2)C3=CC=C(C=C3)F)Cl
• Molecular Formula: C18H14ClFN2O2
• Molecular Weight: 344.8 g/mol

Description

N-(4-chlorobenzyl)-2-(5-(4-fluorophenyl)isoxazol-3-yl)acetamide is a chemical compound that belongs to the isoxazole family. It is an experimental drug that is being studied for its potential therapeutic benefits.

Scientific Research Applications

Metabolic Stability Improvement

Researchers have explored the structural analogs of similar compounds to improve metabolic stability. For instance, in a study on phosphoinositide 3-kinase (PI3K)/mammalian target of rapamycin (mTOR) dual inhibitors, modifications were made to the chemical structure to reduce metabolic deacetylation, showing the compound's relevance in the development of more stable and efficacious inhibitors for cancer treatment (Stec et al., 2011).

Anti-inflammatory Activity

Compounds with similar structures have demonstrated significant anti-inflammatory activities. Sunder and Maleraju (2013) synthesized derivatives showing moderate to significant anti-inflammatory effects, underscoring the compound's potential in designing new anti-inflammatory agents (Sunder & Maleraju, 2013).

Photovoltaic Efficiency and Non-Linear Optical Activity

The compound's derivatives have been studied for their photochemical and thermochemical properties to evaluate their potential as photosensitizers in dye-sensitized solar cells (DSSCs). These studies indicate the compound's derivatives exhibit good light harvesting efficiency and promising non-linear optical (NLO) activity, suggesting their applicability in photovoltaic and optoelectronic devices (Mary et al., 2020).

Antipsychotic Potential

Investigations into N-(4-chlorobenzyl)-2-(5-(4-fluorophenyl)isoxazol-3-yl)acetamide and related compounds have revealed potential antipsychotic properties. Studies have shown that certain modifications to similar compounds can result in reduced spontaneous locomotion in mice without causing ataxia and without binding to D2 dopamine receptors, indicating a unique antipsychotic-like profile that could lead to new treatments for psychiatric disorders (Wise et al., 1987).

Antitumor Activities

Isoxazole compounds, closely related to this compound, have been synthesized and tested for their antitumor activities. These compounds have shown promise in preclinical models, highlighting the potential of such molecules in cancer therapy (Hao-fei, 2011).